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Compound of Interest

Compound Name: 2-Butylbutanedioic acid
CAS No.: 1457-39-2
Cat. No.: B074938
Get Quote
. J

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development, providing detailed information on the molecular
characteristics of 2-Butylbutanedioic acid.

Molecular Identity and Core Properties

2-Butylbutanedioic acid, also known by its synonym 2-butylsuccinic acid, is a substituted
dicarboxylic acid. It is structurally derived from butanedioic acid (succinic acid) with a butyl
group attached at the second carbon position. This substitution significantly influences its
physicochemical properties compared to its parent compound.

Molecular Formula and Weight

The fundamental identifiers for any chemical compound are its molecular formula and weight.
For 2-Butylbutanedioic acid, these are:

¢ Molecular Formula: CsH140a4[1][2]

e Molecular Weight: 174.19 g/mol [1][2]
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The formula indicates a composition of eight carbon atoms, fourteen hydrogen atoms, and four
oxygen atoms. The molecular weight is a critical parameter for all quantitative experimental
work, including reaction stoichiometry and solution preparation.

Nomenclature and Isomerism

Proper nomenclature is essential for unambiguous scientific communication.

o |[UPAC Name: The systematic name for this compound is 2-Butylbutanedioic acid. The
PubChem database often specifies stereoisomers, such as (2R)-2-butylbutanedioic acid,
indicating a specific spatial arrangement at the chiral center (the second carbon).[1]

o Common Synonyms: It is frequently referred to as 2-butylsuccinic acid.[1]

It is important for researchers to recognize that structural isomers exist, such as 2-tert-
butylbutanedioic acid, which shares the same molecular formula (CsH1404) and molecular
weight (174.19 g/mol ) but possesses a different branching structure for the butyl group,
leading to distinct physical and chemical properties.[2]

Structural Representation and Chemical Features

The structure of 2-Butylbutanedioic acid dictates its chemical behavior, including its reactivity,
polarity, and potential for intermolecular interactions.
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Caption: Chemical structure of 2-Butylbutanedioic acid.

The molecule features two carboxylic acid (-COOH) functional groups, which are responsible
for its acidic nature and ability to act as a hydrogen bond donor and acceptor. The four-carbon
n-butyl chain is a nonpolar, hydrophobic moiety that influences the molecule's solubility and
lipophilicity.

Physicochemical Data Summary
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A summary of key computed properties provides insight into the molecule's expected behavior
in various chemical environments. This data is crucial for designing experiments in drug
discovery, materials science, and chemical synthesis.

Property Value Source
IUPAC Name (2R)-2-butylbutanedioic acid PubChem[1]
Molecular Formula CsH1404 PubChem[1]
Molecular Weight 174.19 g/mol PubChem[1]
Exact Mass 174.08920892 Da PubChem[1]
XLogP3 1.2 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem[1]
Hydrogen Bond Acceptor

Count 4 PubChem[1]
Rotatable Bond Count 5 PubChem[1]

Expert Interpretation:

e XLogP3: Avalue of 1.2 suggests moderate lipophilicity. The compound is expected to have
some solubility in both nonpolar organic solvents and, particularly in its deprotonated (salt)
form, in polar solvents like water.

» Hydrogen Bonding: With two donor and four acceptor sites, the molecule can participate
extensively in hydrogen bonding. This property is key to its interactions with biological
targets, such as enzyme active sites, and influences its boiling point and solubility.

» Rotatable Bonds: The presence of five rotatable bonds gives the molecule significant
conformational flexibility, which is a critical factor in molecular docking studies and
understanding its ability to bind to target proteins.

Potential Synthesis and Applications
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While specific, large-scale industrial synthesis protocols for 2-Butylbutanedioic acid are not
widely documented in the provided search context, its structure suggests logical synthetic
pathways rooted in established organic chemistry. A common approach would involve the
alkylation of a malonic or succinic ester derivative.

Conceptual Synthesis Workflow

A plausible laboratory-scale synthesis can be conceptualized as follows:

» Deprotonation: Diethyl succinate is treated with a strong base (e.g., sodium ethoxide) to
generate a carbanion (enolate).

o Alkylation: The enolate acts as a nucleophile, reacting with an appropriate butyl halide (e.qg.,
1-bromobutane) in an Sn2 reaction to form diethyl 2-butylsuccinate.

o Hydrolysis: The resulting diester is hydrolyzed under acidic or basic conditions to cleave the
ester groups, yielding the final 2-Butylbutanedioic acid product.
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Caption: Conceptual workflow for the synthesis of 2-Butylbutanedioic acid.

Potential Applications in Research and Development

Given its structure as a dicarboxylic acid with a lipophilic side chain, 2-Butylbutanedioic acid
holds potential as a versatile building block in several fields:

o Polymer Chemistry: It can serve as a monomer for the synthesis of specialty polyesters and
polyamides. The butyl group can impart increased flexibility and modify the thermal
properties of the resulting polymer.

e Drug Development: The succinic acid scaffold is present in various biologically active
molecules. This compound could be used as a starting material or fragment for synthesizing
novel drug candidates, where the butyl group can probe hydrophobic pockets in target
proteins.
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e Lubricants and Plasticizers: Esters derived from dicarboxylic acids are widely used as
synthetic lubricants and plasticizers. Esterification of 2-Butylbutanedioic acid could yield
compounds with desirable viscosity and thermal stability profiles.

Conclusion

2-Butylbutanedioic acid is a well-defined chemical entity with a molecular formula of CsH140a4
and a molecular weight of 174.19 g/mol .[1][2] Its structure, featuring both hydrophilic
carboxylic acid groups and a hydrophobic butyl chain, gives it a balanced set of
physicochemical properties. While not a commodity chemical, its potential as a monomer, a
synthetic intermediate in drug discovery, and a precursor to functional materials makes it a
compound of interest for specialized chemical and pharmaceutical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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